(Z)-3-anilino-1,3-diphenylprop-2-en-1-one

• IUPAC Name: (Z)-3-anilino-1,3-diphenylprop-2-en-1-one
• InChI: InChI=1S/C21H17NO/c23-21(18-12-6-2-7-13-18)16-20(17-10-4-1-5-11-17)22-19-14-8-3-9-15-19/h1-16,22H/b20-16-
• InChI Key: HMISYHGFKCQJIH-SILNSSARSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC(=O)C2=CC=CC=C2)NC3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C/C(=O)C2=CC=CC=C2)/NC3=CC=CC=C3
• Molecular Formula: C21H17NO
• Molecular Weight: 299.4 g/mol

Description

(Z)-3-anilino-1,3-diphenylprop-2-en-1-one is an organic compound characterized by its unique structure, which includes an aniline group attached to a diphenylpropene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-3-anilino-1,3-diphenylprop-2-en-1-one typically involves the condensation of aniline with benzaldehyde derivatives under basic conditions. One common method is the Knoevenagel condensation, where aniline reacts with benzaldehyde in the presence of a base such as piperidine or pyridine. The reaction is usually carried out in a solvent like ethanol or methanol at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of (Z)-3-anilino-1,3-diphenylprop-2-en-1-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and automated systems are often employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(Z)-3-anilino-1,3-diphenylprop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of quinone derivatives.

Reduction: Reduction reactions using hydrogen gas and palladium on carbon (Pd/C) can convert the compound into its corresponding amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with Pd/C catalyst.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Quinone derivatives.

Reduction: Aniline derivatives.

Substitution: Halogenated aromatic compounds.

Scientific Research Applications

Chemistry

In chemistry, (Z)-3-anilino-1,3-diphenylprop-2-en-1-one is used as a building block for synthesizing more complex molecules. Its reactivity makes it valuable in organic synthesis and material science.

Biology and Medicine

The compound has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. Its structure allows for interactions with biological targets, making it a candidate for drug design and discovery.

Industry

In the industrial sector, (Z)-3-anilino-1,3-diphenylprop-2-en-1-one is used in the production of dyes, pigments, and polymers. Its stability and reactivity make it suitable for various manufacturing processes.

Mechanism of Action

The mechanism of action of (Z)-3-anilino-1,3-diphenylprop-2-en-1-one involves its interaction with molecular targets such as enzymes and receptors. The compound can form hydrogen bonds and π-π interactions with these targets, influencing their activity and function. Pathways involved may include signal transduction and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

(E)-3-anilino-1,3-diphenylprop-2-en-1-one: The E-isomer of the compound, differing in the spatial arrangement of substituents around the double bond.

3-anilino-1,3-diphenylpropane: A saturated analog with similar structural features but lacking the double bond.

Uniqueness

(Z)-3-anilino-1,3-diphenylprop-2-en-1-one is unique due to its Z-configuration, which influences its reactivity and interactions with other molecules. This configuration can lead to different biological activities and chemical properties compared to its E-isomer and saturated analogs.